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Compound of Interest

Compound Name: Orphine

Cat. No.: B10827559

For researchers and scientists in the fast-paced world of drug development, ensuring
laboratory safety and proper chemical handling is paramount. This guide provides essential,
immediate safety and logistical information for the proper disposal of Orphine, a novel
synthetic opioid used in research and forensic applications. Adherence to these procedures is
critical to protect personnel and the environment.

Orphine Chemical and Physical Properties

A clear understanding of a compound's properties is the first step toward safe handling and
disposal. The table below summarizes the key quantitative data for Orphine.

Property Value

1,3-dihydro-1-[1-(1-phenylethyl)-4-
piperidinyl]-2H-benzimidazol-2-one

Chemical Name

CAS Number 59708-49-5[1]
Molecular Formula C20H23Ns0[1]
Molecular Weight 321.4 g/mol [1]
Purity >98%
Formulation A crystalline solid
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Hazard Assessment

According to the Safety Data Sheet (SDS) provided by Cayman Chemical, Orphine is not
classified as a hazardous substance according to the Globally Harmonized System (GHS). The
NFPA and HMIS ratings are all 0, indicating minimal hazard in terms of health, flammability, and
reactivity under standard laboratory conditions. However, as a synthetic opioid, it is prudent to
handle Orphine with care, assuming it may have pharmacological effects if accidentally
ingested or absorbed.

Disposal Procedures for Orphine

Given that Orphine is a novel synthetic opioid, specific disposal guidelines from regulatory
bodies are not yet established. Therefore, a conservative approach that aligns with best
practices for the disposal of potent pharmaceuticals and research chemicals is required. The
following step-by-step experimental protocol outlines the recommended disposal procedure.

Experimental Protocol: Orphine Disposal

o Consult Local Regulations: Before proceeding, consult your institution's Environmental
Health and Safety (EHS) department to ensure compliance with all local, state, and federal
regulations for pharmaceutical and research chemical waste disposal.[2]

o Small Quantities: For disposal of small residual quantities of Orphine (e.g., rinsing of
glassware):

o Rinse the container three times with a suitable solvent (e.g., methanol or ethanol).
o Collect the solvent rinsate in a properly labeled hazardous waste container.

o The waste container should be clearly labeled as "Hazardous Waste," with the full
chemical name "Orphine" and the solvent used.

» Bulk Quantities: For disposal of expired or unused bulk quantities of Orphine:
o Do not dispose of down the drain or in regular trash.

o Contact your institution's EHS department or a licensed chemical waste disposal
contractor to arrange for proper disposal.[2]
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o The primary recommended method of disposal for potent pharmaceutical compounds is
incineration in a licensed hazardous waste incinerator.[3]

o Deactivation (as an alternative for non-DEA controlled research compounds): In the absence
of immediate access to a hazardous waste disposal service, and only if permitted by your
institution's EHS, chemical deactivation can be considered. This procedure should be
performed in a certified chemical fume hood with appropriate personal protective equipment.

o A common method for the deactivation of opioids is treatment with a strong oxidizing
agent. However, without specific studies on the decomposition products of Orphine, this
method carries a risk of producing unknown and potentially hazardous byproducts.
Therefore, it is not the preferred method.

e Record Keeping: Maintain a detailed record of the disposal, including the date, quantity of
Orphine disposed of, and the disposal method used.

Logical Workflow for Orphine Disposal

The following diagram illustrates the decision-making process for the proper disposal of
Orphine.

Click to download full resolution via product page

Caption: Logical workflow for the proper disposal of Orphine.

General Opioid Disposal Considerations

While Orphine itself does not have specific disposal guidelines, it is beneficial to be aware of
the general procedures for the disposal of regulated opioids, as these represent the current
best practices for preventing environmental contamination and diversion.
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e Drug Take-Back Programs: The safest way to dispose of unused opioids is through drug
take-back programs, often run by pharmacies, hospitals, or law enforcement agencies.[4]

o FDA "Flush List": For certain potent opioids, the U.S. Food and Drug Administration (FDA)
maintains a "flush list" of medications that should be flushed down the toilet when a take-
back option is not readily available to prevent accidental ingestion.[5] However, it is important
to note that Orphine is not on this list.

e Household Trash Disposal: For opioids not on the flush list, and when no take-back program
is available, the FDA recommends mixing the medication (without crushing tablets or
capsules) with an unpalatable substance like dirt, cat litter, or used coffee grounds, placing
the mixture in a sealed plastic bag, and then disposing of it in the household trash.[6] This
method is generally not recommended for a research setting where more robust disposal
options are available.

By following these procedures, researchers can ensure the safe and responsible disposal of
Orphine, contributing to a safer laboratory environment and protecting the broader community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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